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Chemical Profile at a Glance

The table below summarizes the fundamental characteristics of these two related compounds for a direct

comparison.

Feature Cyclohexanehexone (C₆O₆) Rhodizonate Anion (C₆O₆²⁻)

Chemical
Status

Neutral organic molecule (a sixfold ketone) [1] Dianion (derived from rhodizonic

acid) [2] [3]

Structure Hypothetical cyclohexane ring with six

carbonyl groups [1]

Planar, aromatic ring with

delocalized charge [2]

Aromaticity Not applicable Aromatic [2] [3]

Stability Highly unstable and elusive; only recently
characterized in bulk (2021) [4]

Forms stable salts (e.g., Sodium,
Potassium rhodizonate) [2]

Primary Form Detected as a transient species or in mass
spectrometry [1] [4]

Stable solid salts, aqueous solutions
(decompose in days) [2]

Key
Research

Bulk synthesis and mass spectrometric
detection [4]

Applications in analytical chemistry
and battery materials [5] [2]
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Relationship and Oxidation Chemistry

Cyclohexanehexone and the rhodizonate anion are part of a well-defined oxidation series of six-membered

carbon rings [2]. Their relationship can be visualized through the following oxidation pathway, which

progresses from the most reduced to the most oxidized form:

Benzenehexol
(COH)₆

Tetrahydroxy-
benzoquinone (THBQ)

(COH)₄(CO)₂

 Oxidation

Rhodizonic Acid
(COH)₂(CO)₄

 Oxidation

Cyclohexanehexone
(CO)₆

 Oxidation

Rhodizonate Anion
C₆O₆²⁻

 Deprotonation
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Oxidation pathway from benzenehexol to cyclohexanehexone, with the rhodizonate anion as a stable

derivative of rhodizonic acid.

Synthesis and Experimental Protocols

A key challenge in the field has been that chemicals historically sold as "cyclohexanehexone octahydrate"

are, in fact, its geminal diol derivative, dodecahydroxycyclohexane dihydrate (C₆(OH)₁₂·2H₂O) [1] [4].

The following protocol is based on the 2021 study that successfully synthesized and detected the genuine

C₆O₆ molecule [4].
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Start Material:
C₆(OH)₁₂·2H₂O

Dehydration
(Exact method not detailed)

Product:
Pure C₆O₆

Analysis:
Electrospray Ionization

Mass Spectrometry (ESI-MS)

Ionization & Detection:
C₆O₆H⁻ anion

Confirmation:
Tandem MS (MSⁿ)

shows consecutive CO loss

Click to download full resolution via product page

Experimental workflow for the synthesis and mass spectrometric confirmation of cyclohexanehexone,

adapted from Zhang et al. (2021) [4].

1. Synthesis of Cyclohexanehexone

Principle: Dehydration of dodecahydroxycyclohexane dihydrate (C₆(OH)₁₂·2H₂O) to form C₆O₆.
Key Challenge: C₆O₆ is highly sensitive to ambient conditions (moisture, air). All procedures must be

conducted under strictly controlled inert conditions, such as inside a glovebox [4].

2. Mass Spectrometric Detection and Confirmation
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Ionization Method: Electrospray Ionization (ESI), performed in a home-built setup within a glovebox

to prevent decomposition.
Detection Form: The neutral C₆O₆ molecule was detected in its protonated form as the C₆O₆H⁻
anion [4].
Structural Confirmation: Tandem mass spectrometry (MSⁿ, where n=2-4) was used to fragment the

C₆O₆H⁻ ion. The observed fragmentation pattern showed consecutive losses of carbon monoxide
(CO) units, which confirms the structure composed of six carbonyl groups [4].

Applications in Energy Storage

Both cyclohexanehexone derivatives and rhodizonate salts are promising organic electrode materials for

sustainable lithium-ion batteries, as they can undergo multiple redox reactions [5] [2]. The table below

summarizes performance data for a material derived from cyclohexanehexone.

Parameter Performance Data Notes

Specific Capacity ~290 mAh/g (initial) [5] Measured at 50 mA/g.

Capacity
Retention

~50% after 50 cycles [5] Indicates a need to improve cycling

stability.

Rate
Performance

N/A (Data not explicitly provided in search

results)

-

Important Notes for Researchers

Material Sourcing: Be aware that commercial vendors may supply "cyclohexanehexone
octahydrate," which is actually the dihydrate of dodecahydroxycyclohexane. Verification of the actual

chemical composition is crucial [1] [4].
Stability is Key: The extreme reactivity and moisture sensitivity of genuine C₆O₆ necessitate

specialized equipment and procedures for its handling and study [4].
Pathway Visualization: The search results did not contain information on "signaling pathways" in the

biological or pharmacological sense for these compounds. The primary focus of current research is
on their fundamental chemistry and electrochemical applications.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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